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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aveloxadiazole KKL-35 is a novel oxadiazole compound demonstrating potent, broad-

spectrum antibacterial activity against a range of Gram-positive and Gram-negative bacteria.[1]

Initially identified as an inhibitor of the bacterial trans-translation rescue system, subsequent

research has indicated that its mechanism of action may be more complex and potentially

independent of trans-translation inhibition in certain bacterial species.[2][3][4] This document

provides a compilation of key experimental data and detailed protocols for the in vitro

evaluation of KKL-35, intended to serve as a resource for researchers in the fields of

microbiology and drug development.

Chemical Information
Compound Name Synonym Chemical Class CAS Number

Aveloxadiazole KKL-

35
KKL-35 Oxadiazole 865285-31-8

Quantitative Data Summary
Table 1: In Vitro Antibacterial Activity of KKL-35
(Minimum Inhibitory Concentration - MIC)
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Bacterial

Species
Strain MIC (µM) MIC (µg/mL) Reference

Bacillus

anthracis
Sterne ≤6 <2 [5]

Mycoplasma

smegmatis
mc²155 ≤6 <2 [5]

Mycobacterium

tuberculosis
H37Rv - 1.6 [6]

Escherichia coli ΔtolC 0.3 - [1]

Shigella flexneri 2a 2457T 6 - [5]

Legionella

pneumophila
Paris 0.125 0.04 [7]

Legionella

pneumophila
Philadelphia-1 0.125 0.04 [3]

Legionella

pneumophila
Lens 0.125 0.04 [3]

Legionella

pneumophila
Lorraine 0.125 0.04 [3]

Legionella anisa - - 0.04 [3]

Legionella

dumoffii
- - 0.04 [3]

Legionella

micdadei
- - 0.04 [3]

Table 2: In Vitro Inhibition Data
Assay IC₅₀ (µM) Reference

trans-translation tagging

reaction
0.9 [8]
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Experimental Protocols
Protocol 1: Broth Microdilution Assay for Minimum
Inhibitory Concentration (MIC) Determination
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines

and specific studies on KKL-35.[5][9]

1. Materials:

KKL-35 stock solution (dissolved in 100% DMSO)[5]

Sterile 96-well microtiter plates

Appropriate bacterial growth medium (e.g., Lysogeny Broth (LB) for E. coli and S. flexneri,

Cation-Adjusted Mueller-Hinton Broth (CAMHB) for general testing)[5][10]

Bacterial culture in the exponential growth phase

Sterile diluent (e.g., saline or growth medium)

Incubator

2. Procedure:

Prepare a 2-fold serial dilution of KKL-35 in the appropriate growth medium in the 96-well

plate. The final volume in each well should be 50 µL, and the concentrations should span a

range appropriate for the test organism (e.g., 0.1 to 128 µg/mL).

Prepare a bacterial inoculum by diluting an overnight culture to a final concentration of

approximately 5 x 10⁵ colony-forming units (CFU)/mL in the growth medium.[5]

Add 50 µL of the bacterial inoculum to each well of the microtiter plate, bringing the total

volume to 100 µL.

Include a positive control (bacteria with no KKL-35) and a negative control (medium only) on

each plate.
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Seal the plates to prevent evaporation and incubate at 37°C for 16-20 hours.[9]

Determine the MIC by visual inspection. The MIC is the lowest concentration of KKL-35 that

completely inhibits visible bacterial growth.

Protocol 2: Time-Kill Assay
This protocol outlines the procedure to assess the bactericidal or bacteriostatic activity of KKL-
35 over time.[7][11]

1. Materials:

KKL-35 stock solution

Bacterial culture in the exponential growth phase

Appropriate growth medium

Sterile tubes or flasks for incubation

Sterile saline for serial dilutions

Agar plates for CFU counting

Shaking incubator

2. Procedure:

Prepare tubes with growth medium containing KKL-35 at various concentrations (e.g., 1x,

2x, 4x MIC). Include a drug-free growth control.

Inoculate each tube with the test bacterium to a final density of approximately 5 x 10⁵

CFU/mL.[10]

Incubate the tubes at 37°C with shaking.

At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each tube.

Perform a 10-fold serial dilution of each aliquot in sterile saline.
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Plate 100 µL of appropriate dilutions onto agar plates.

Incubate the plates at 37°C for 18-24 hours.

Count the colonies to determine the CFU/mL at each time point.

Plot the log₁₀ CFU/mL versus time to generate the time-kill curve. A ≥3-log₁₀ reduction in

CFU/mL is typically considered bactericidal.[11]

Protocol 3: Staphylococcus aureus Biofilm Formation
Inhibition Assay
This protocol is a general method for assessing the effect of KKL-35 on biofilm formation,

which can be adapted from standard protocols.[8][12][13][14]

1. Materials:

KKL-35 stock solution

S. aureus culture

Tryptic Soy Broth (TSB) supplemented with 1% glucose

Sterile 96-well flat-bottom microtiter plates

0.1% Crystal Violet solution

30% Acetic Acid

Plate reader

2. Procedure:

Grow an overnight culture of S. aureus in TSB.

Dilute the overnight culture 1:100 in fresh TSB with 1% glucose.

Add 100 µL of the diluted culture to each well of a 96-well plate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://emerypharma.com/solutions/cell-microbiology-services/time-kill-kinetics-assay/
https://www.benchchem.com/product/b1673664?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4098860/
https://static.igem.org/mediawiki/2015/7/70/WPI_CollaborationProtocol.pdf
http://imquestbio.com/wp-content/uploads/2016/01/Biofilm-formation-by-Gram-Negative-Cocci-01-29-16.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6912320/
https://www.benchchem.com/product/b1673664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 100 µL of KKL-35 at various concentrations (2-fold dilutions) to the wells. Include a

vehicle control (DMSO).

Incubate the plate at 37°C for 24 hours without shaking.

After incubation, discard the planktonic cells and gently wash the wells twice with phosphate-

buffered saline (PBS).

Air-dry the plate.

Stain the adherent biofilms by adding 125 µL of 0.1% crystal violet to each well and

incubating for 15 minutes at room temperature.[12]

Remove the crystal violet solution and wash the wells three times with PBS.

Solubilize the bound dye by adding 200 µL of 30% acetic acid to each well.[12]

Measure the absorbance at 570-595 nm using a plate reader.[14][15]

Protocol 4: Macrophage Infection Model with Legionella
pneumophila
This protocol is based on studies of KKL-35's activity against intracellular L. pneumophila.[3][7]

1. Materials:

Human monocyte-derived macrophages (e.g., differentiated U937 cells)

L. pneumophila culture

Cell culture medium (e.g., RPMI 1640)

KKL-35 stock solution

Sterile water for bacterial lysis

Agar plates for CFU counting
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2. Procedure:

Seed macrophages in a 24-well plate and allow them to adhere.

Infect the macrophage monolayer with L. pneumophila at a multiplicity of infection (MOI) of

10.[3]

After a 1-hour incubation to allow for phagocytosis, wash the cells with fresh medium to

remove extracellular bacteria.

Add fresh medium containing various concentrations of KKL-35. Include a drug-free control.

Incubate the infected cells at 37°C in a 5% CO₂ atmosphere.

At different time points (e.g., 24, 48, 72 hours), lyse the macrophages with sterile water to

release intracellular bacteria.

Perform serial dilutions of the lysate and plate on appropriate agar to determine the number

of intracellular CFU/mL.
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Caption: General workflow for in vitro evaluation of KKL-35.
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Caption: Hypothesized mechanism of KKL-35 via trans-translation inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1673664?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673664?utm_src=pdf-body
https://www.benchchem.com/product/b1673664?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. academic.oup.com [academic.oup.com]

5. pnas.org [pnas.org]

6. biorxiv.org [biorxiv.org]

7. KKL-35 Exhibits Potent Antibiotic Activity against Legionella Species Independently of
trans-Translation Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

8. Investigation of Biofilm Formation in Clinical Isolates of Staphylococcus aureus - PMC
[pmc.ncbi.nlm.nih.gov]

9. Broth microdilution - Wikipedia [en.wikipedia.org]

10. Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in
Combination with Other Antimicrobial Agents against Staphylococcus aureus - PMC
[pmc.ncbi.nlm.nih.gov]

11. emerypharma.com [emerypharma.com]

12. static.igem.org [static.igem.org]

13. imquestbio.com [imquestbio.com]

14. Biofilm Formation by Staphylococcus aureus Clinical Isolates is Differentially Affected by
Glucose and Sodium Chloride Supplemented Culture Media - PMC [pmc.ncbi.nlm.nih.gov]

15. mlj.goums.ac.ir [mlj.goums.ac.ir]

To cite this document: BenchChem. [Aveloxadiazole KKL-35: Application Notes and
Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673664#aveloxadiazole-kkl-35-experimental-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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